3-Amino-2-methylbenzonitrile

• IUPAC Name: 3-amino-2-methylbenzonitrile
• InChI: InChI=1S/C8H8N2/c1-6-7(5-9)3-2-4-8(6)10/h2-4H,10H2,1H3
• InChI Key: BSMSSOYMWIEQKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N)C#N
• Molecular Formula: C8H8N2
• DSSTOX Substance ID: DTXSID40291990
• Molecular Weight: 132.16 g/mol
• CAS RN: 69022-35-1

Description

3-Amino-2-methylbenzonitrile, commonly known as AMBN, is an organic compound that has a wide range of applications in the scientific community. It has been used in a variety of laboratory experiments, as well as in the synthesis of other compounds.

Scientific Research Applications

Synthesis and Biological Evaluation

3-Amino-2-methylbenzonitrile serves as a starting material in synthesizing biologically active compounds. One significant study involved synthesizing a binuclear bridged Cr(III) complex using 2-aminobenzonitrile, which exhibited moderate and potential activity against bacteria, fungi, and larger antioxidant activity. The study highlighted its use in antimicrobial and antioxidant applications (Govindharaju et al., 2019).

Corrosion Inhibition

2-Aminobenzene-1,3-dicarbonitriles, derivatives of this compound, have been researched for their corrosion inhibition properties. Investigations revealed their efficacy in protecting mild steel and aluminum surfaces, suggesting their potential as green corrosion inhibitors in industrial applications (Verma et al., 2015).

Synthesis of Complex Molecules

This compound is used in the synthesis of complex molecules, such as 2-acyl-3-aminoindoles and (quinazolin-4-ylamino)methyl-phosphonates, demonstrating its versatility in creating diverse molecular structures for potential applications in pharmaceuticals and other fields (Xiao Geng et al., 2018), (Hui Luo et al., 2012).

Polymer Solar Cells Improvement

The compound 4-amino-2-(trifluoromethyl)benzonitrile, a derivative, was applied to polymer solar cells, leading to improved power conversion efficiencies. This showcases its potential application in enhancing renewable energy technologies (Seonju Jeong et al., 2011).

Quantum Chemical Analysis

Quantum chemical calculations and molecular dynamics simulations involving aminobenzonitrile inhibitors have been conducted to understand their adsorption behavior and inhibition mechanisms on steel surfaces, offering insights into molecular interactions at the atomic level (S. Saha et al., 2015).

Safety and Hazards

3-Amino-2-methylbenzonitrile is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. These indicate that the compound can cause harm if swallowed, in contact with skin, or if inhaled, and it can cause serious eye irritation.

Synthesis routes and methods I

Procedure details

283 g (2.0 mol) of 3-chloro-2-methylaniline are dissolved in 250 ml of N-methylpyrrolidone and admixed with 200 g (2.23 mol) of CuCN. The reaction mixture is subsequently stirred under N2 and at 225° C. for six hours. After cooling to 100° C., the reaction mixture is poured into 2.5 l of 25 percent ammonia solution and stirred at 25° C. for one hour. During this time, the atmospheric oxygen oxidizes the Cu(I) nitrile complex of the product to a water-soluble Cu(II) salt, which is evident by the formation of the intensively blue tetramine complex. Some of the CuCl remains undissolved as a white solid and can be easily removed by filtration with suction. The filtrate is extracted with approximately 2 l of methyl tert-butyl ether and then washed with ammonia water and finally three times with water. The organic phase is dried over sodium sulfate and concentrated, affording 255 g (89% yield of crude product) of a dark oil which can be purified by recrystallization from cyclohexane/toluene (5:1).

Synthesis routes and methods II

Procedure details

To a mixture of 2-methyl-3-nitrobenzonitrile (5.50 g, 33.9 mmol) and ammonium chloride (25.4 g, 475 mmol) in tetrahydrofuran (100 mL) and methanol (100 mL) at 0° C. was added zinc dust (31.1 g, 475 mmol) in portions. The mixture was stirred at room temperature for 2 hr. The insoluble material was removed by suction filtration through CELITE®, and the filtrate was concentrated under vacuum. The residue was diluted with water (50 mL) and extracted with CH2Cl2 (4×100 mL). The combined extract was dried over anhydrous MgSO4. Removal of solvent under vacuum provided the desired product (4.19 g, 31.7 mmol, 93% yield) as a white solid.